Cas no 65818-64-6 (Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate)
65818-64-6 structure
Product Name:Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
CAS No:65818-64-6
MF:C22H20O4S
MW:380.456805229187
CID:962617
PubChem ID:316271
Update Time:2025-04-19
Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate
- 3,4-Diphenyl-thiophen-2,5-dicarbonsaeure-diaethylester
- 3,4-diphenyl-thiophene-2,5-dicarboxylic acid diethyl ester
- AC1L7THD
- NSC243802
- DTXSID10311538
- NSC-243802
- 65818-64-6
-
- Inchi: 1S/C22H20O4S/c1-3-25-21(23)19-17(15-11-7-5-8-12-15)18(16-13-9-6-10-14-16)20(27-19)22(24)26-4-2/h5-14H,3-4H2,1-2H3
- InChI Key: FEGBGLZYLRSFEG-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C(=O)OCC
Computed Properties
- Exact Mass: 380.1083
- Monoisotopic Mass: 380.10823029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 52.6
- LogP: 5.43550
Diethyl 3,4-diphenylthiophene-2,5-dicarboxylate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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